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Compound of Interest

Compound Name: Lanthanum-140

Cat. No.: B1220453

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount, especially when working with radioactive materials. This guide
provides essential safety and logistical information for handling Lanthanum-140 (14°La),
focusing on procedural, step-by-step guidance for operations and disposal.

Lanthanum-140 is a synthetic radioisotope that decays to stable Cerium-140 (14°Ce).
Understanding its radiological characteristics is the first step in establishing safe handling
protocols.

Radiological Data for Lanthanum-140

A summary of the key radiological data for 14°La is presented below. This information is critical
for determining appropriate shielding, handling times, and disposal methods.

Property Value Citations
Half-life 1.678 days (40.29 hours) [1112][3]
Decay Mode Beta minus () [1][2]

. _ 488 keV (45.2%), 630 keV
Primary Beta (3~) Energies [4]
(19.7%), 442 keV (11.2%)

. _ 1596 keV (95.4%), 487 keV
Primary Gamma (y) Energies [4][5]
(45.5%), 816 keV (23.3%)
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Personal Protective Equipment (PPE)

The selection of appropriate PPE is the most critical barrier between the researcher and
potential contamination. Given that *#°La is both a beta and a high-energy gamma emitter, a
multi-layered approach to PPE and shielding is required. For any work with an open radioactive
source, disposable gloves, a full-length lab coat, and closed-toed shoes are mandatory.[4]

Summary of Required Personal Protective Equipment
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Protection Type

Required PPE

Purpose & Notes Citations

Body Protection

* Full-length laboratory
coat (worn closed) ¢
Lead apron (0.5 mm

lead equivalence)

The lab coat prevents
skin and clothing
contamination.[4] The
lead apron is essential
for shielding against
high-energy gamma

radiation.

Hand Protection

e Double-layered
disposable nitrile or
rubber gloves « TLD
ring dosimeter (worn

under gloves)

Double gloving
minimizes the risk of
contamination during
glove changes.
Change gloves
frequently to prevent
the spread of
contamination.[4] The
ring dosimeter
monitors extremity
dose.[4]

Eye Protection

» Safety glasses with
side shields « Leaded
glasses (optional, for

high activity)

Protects against
splashes of
radioactive material.
[4] Leaded eyewear
can reduce the dose
to the eyes from

gamma radiation.

Respiratory Protection

* NIOSH-approved
respirator (e.g., N95)

Required when
handling 14°La in
powder form or when
aerosolization is
possible to prevent
internal

contamination.
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Worn on the torso,
underneath any lead
] * Whole-body apron, to monitor the
Dosimetry dosimeter effective dose from
penetrating gamma

radiation.

Operational Plan: A Step-by-Step Protocol

Adherence to a strict operational workflow is crucial for minimizing exposure and preventing
contamination. The core principle guiding all actions should be ALARA (As Low As Reasonably
Achievable), which involves minimizing time, maximizing distance, and using appropriate
shielding.

Step 1: Preparation and Area Setup

» Designate the Work Area: Clearly mark a specific area for handling 14°La with "Caution:
Radioactive Materials" signs.[4]

» Cover Surfaces: Cover the designated workbench, fume hood, or glove box surface with
absorbent, plastic-backed paper. Tape the covering down.

» Assemble Materials: Before introducing the 14°La source, gather all necessary equipment,
including shielding, handling tools (tongs, forceps), timers, and waste containers.

e Prepare Shielding:

o Primary Shielding: Use Plexiglas or acrylic shields (at least 1 cm thick) as the first layer
closest to the source to absorb beta particles effectively.

o Secondary Shielding: Place lead bricks or other lead shields outside the primary acrylic
shield to attenuate the high-energy gamma rays.

o Position Waste Containers: Place appropriately labeled and shielded radioactive waste
containers within the designated area for immediate disposal of contaminated items.
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o Perform a "Dry Run": Rehearse the entire procedure without the radioactive source to
identify potential issues and ensure a smooth workflow.

Step 2: Handling Lanthanum-140

e Don PPE: Put on all required PPE as detailed in the table above. Ensure your whole-body
and ring dosimeters are in place.[4]

« Introduce the Source: Transfer the 14°La source from its storage container to the shielded
work area using tongs or forceps to maximize your distance.

o Perform Work Efficiently: Carry out all manipulations behind the appropriate shielding.
Minimize the time spent in proximity to the source.

» Use Remote Handling Tools: Never handle the source directly. Use tongs, forceps, and other
remote tools for all operations.

e Monitor Constantly: Keep a survey meter (like a Geiger-Muller counter) turned on and
nearby to monitor for any potential contamination of your gloves or the work area in real-
time.

Step 3: Post-Operational Procedures

e Secure the Source: Return the 14%La source to its shielded storage container immediately
after the procedure is complete.

e Decontaminate:

o Wipe down all surfaces and equipment used within the designated area with an
appropriate cleaning solution.

o Work from the least contaminated to the most contaminated areas to avoid spreading
radioactivity.

o Place all used wipes and contaminated disposable items directly into the designated solid
radioactive waste container.

e Survey for Contamination:
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o Use a survey meter to monitor the work area, equipment, and yourself for any residual
contamination.

o Check your hands, lab coat, and shoes carefully before leaving the work area.

e Remove PPE: Remove PPE in an order that minimizes the chance of cross-contamination:
outer gloves, lab coat, inner gloves.

o Personal Hygiene: Wash hands thoroughly with mild soap and water after removing all PPE.

[5]

Disposal Plan for Lanthanum-140

The short half-life of 14°La (40.29 hours) makes disposal via "decay-in-storage" the most
effective and common method.

e Segregate Waste:

o Solid Waste: Place all contaminated solid items (gloves, absorbent paper, plasticware) into
a durable, clearly labeled bag within a designated radioactive waste container. Do not
place sharp objects like needles directly into bags; use a designated sharps container.

o Liquid Waste: Collect contaminated liquid waste in a sealed, shatterproof container. Do not
mix with solid waste.

» Labeling: All waste containers must be clearly labeled with the isotope (14°La), the date, the
initial activity level, and the name of the responsible researcher.

o Storage for Decay: Store the sealed and labeled waste containers in a designated, shielded,
and secure radioactive waste storage area.

o Decay Period: A general rule of thumb is to store the waste for at least 10 half-lives. For
140 3, this is approximately 17 days (403 hours). After this period, the radioactivity will have
decayed to less than 0.1% of its original level.

» Final Disposal: After the decay period, the waste must be surveyed with a radiation detector
to ensure its activity is indistinguishable from background radiation. Once confirmed, it can
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typically be disposed of as normal laboratory waste, in accordance with your institution's
specific radiation safety program guidelines.

Procedural Workflow for Handling *4°La

The following diagram outlines the logical relationship between the key stages of safely
handling Lanthanum-140.
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Step 2: Handling #°La (ALARA)
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- Maximize Distance
- Use Shielding (Acrylic + Lead)
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I

Step 3: Post-Operation
- Secure Source
- Decontaminate Area
- Survey for Contamination

Step 4: Waste Disposal
- Segregate Solid & Liquid Waste
- Label Correctly
- Store for Decay (~17 days)

After 10 Half-Lives

Final Survey

- Confirm Waste is at Bkg. Level
- Final Area & Personal Survey

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Lanthanum-140.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220453?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

